Cas no 99181-65-4 (4-acetyl-2,2,5,5-tetramethyloxolan-3-one)

• Product Name: 4-acetyl-2,2,5,5-tetramethyloxolan-3-one
• CAS No: 99181-65-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5949848
• PubChem ID: 79916803
• Update Time: 2025-06-09

4-acetyl-2,2,5,5-tetramethyloxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone, 4-acetyldihydro-2,2,5,5-tetramethyl-
• 99181-65-4
• EN300-1126166
• AKOS018476301
• 4-acetyl-2,2,5,5-tetramethyloxolan-3-one

• Inchi： 1S/C10H16O3/c1-6(11)7-8(12)10(4,5)13-9(7,2)3/h7H,1-5H3
• InChI Key： BURVGPRJYDAFIB-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C(C)=O)C(=O)C1(C)C

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.999±0.06 g/cm3(Predicted)
• Melting Point: 53 °C
• Boiling Point: 254.6±35.0 °C(Predicted)
• pka: 9.80±0.60(Predicted)

Additional information on 4-acetyl-2,2,5,5-tetramethyloxolan-3-one

Exploring 4-acetyl-2,2,5,5-tetramethyloxolan-3-one (CAS No. 99181-65-4): Properties, Applications, and Innovations

4-acetyl-2,2,5,5-tetramethyloxolan-3-one (CAS No. 99181-65-4) is a specialized organic compound that has garnered significant attention in the fields of fragrance chemistry, pharmaceutical intermediates, and advanced material synthesis. This molecule, characterized by its unique oxolane (tetrahydrofuran) backbone and acetyl functional group, serves as a versatile building block in synthetic chemistry. Its molecular structure combines steric hindrance from tetramethyl groups with the reactivity of a ketone, making it valuable for controlled reactions.

In recent years, the demand for high-purity flavor and fragrance ingredients has surged, driven by consumer preferences for natural-inspired scents. 4-acetyl-2,2,5,5-tetramethyloxolan-3-one contributes woody, ambery, or musky undertones, aligning with trends in sustainable perfumery. Researchers are also exploring its potential as a chiral auxiliary in asymmetric synthesis, a hot topic in green chemistry forums. The compound’s stability under mild conditions makes it a candidate for catalysis applications, addressing queries like "stable ketone derivatives for industrial processes."

From a technical perspective, the synthesis of CAS No. 99181-65-4 often involves cyclization and acylation steps, with yields optimized through modern techniques such as microwave-assisted reactions. Analytical methods like GC-MS and NMR spectroscopy are critical for verifying its purity, a common concern among buyers searching for "quality control of specialty ketones." Regulatory compliance, particularly in cosmetics (e.g., compliance with IFRA standards), is another frequent search keyword tied to this compound.

Innovations in biocatalysis have opened new pathways to produce 4-acetyl-2,2,5,5-tetramethyloxolan-3-one sustainably, reducing reliance on traditional solvents. This aligns with the growing interest in "enzyme-driven synthesis" and "low-waste chemical production." Additionally, its role in polymeric materials—enhancing thermal stability or serving as a crosslinker—has been studied, responding to searches like "ketone-based additives for polymers."

Safety profiles and handling guidelines for 99181-65-4 are well-documented, emphasizing non-hazardous classification under standard conditions. However, users often seek "storage recommendations for oxygen-sensitive compounds," highlighting the need for inert atmospheres to preserve its integrity. The compound’s compatibility with GRAS (Generally Recognized as Safe) status further boosts its adoption in food-grade applications.

Looking ahead, 4-acetyl-2,2,5,5-tetramethyloxolan-3-one is poised to play a pivotal role in high-value chemical manufacturing, particularly in niche sectors like agrochemicals and electronic materials. Its adaptability to modular synthesis workflows answers the industry’s call for "scalable fine chemicals." As research continues, this compound exemplifies how targeted molecular design meets both industrial needs and environmental priorities.